N-[2-(3-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-thiophen-2-ylacetamide

• IUPAC Name: N-[2-(3-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C17H14ClN3OS2/c18-11-3-1-4-12(7-11)21-17(14-9-23-10-15(14)20-21)19-16(22)8-13-5-2-6-24-13/h1-7H,8-10H2,(H,19,22)
• InChI Key: MXBXTBCODRDAOG-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1)C3=CC(=CC=C3)Cl)NC(=O)CC4=CC=CS4
• Molecular Formula: C17H14ClN3OS2
• Molecular Weight: 375.9 g/mol

Description

The compound “N-[2-(3-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-thiophen-2-ylacetamide” is a complex organic molecule that contains several heterocyclic rings, including a thiophene and a pyrazole ring. These types of compounds are often found in pharmaceuticals and agrochemicals due to their diverse biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by techniques such as infrared spectroscopy (IR), nuclear magnetic resonance spectroscopy (NMR), and high-resolution mass spectrometry (HRMS).

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by the electrophilic and nucleophilic centers within its structure. The thiophene and pyrazole rings, for example, might undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups (like the amide group) and aromatic rings could affect its solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. For instance, some compounds that contain a pyrazole ring are known to inhibit certain enzymes, which can lead to various biological effects.

Safety and Hazards

The safety and hazards of this compound would need to be evaluated through toxicological studies. It’s important to note that many factors, including dosage, exposure route, and individual health conditions, can influence the toxicity of a compound.

Future Directions

Future research on this compound could involve further exploration of its biological activity, optimization of its synthesis, and investigation of its potential applications in medicine or agriculture.